Cas no 40832-81-3 (3-Nitro-4-(pyrrolidin-1-yl)benzoic acid)

• Product name: 3-Nitro-4-(pyrrolidin-1-yl)benzoic acid
• CAS No: 40832-81-3
• MF: C₁₁H₁₂N₂O₄
• Molecular Weight: 236.22398
• MDL: MFCD02112810
• CID: 1075702
• PubChem ID: 3671930

3-Nitro-4-(pyrrolidin-1-yl)benzoic acid Properties

Names and Identifiers

• 3-Nitro-4-(pyrrolidin-1-yl)benzoic acid
• 3-nitro-4-(1-pyrrolidinyl)benzoic acid
• 3-nitro-4-pyrrolidin-1-ylbenzoic acid
• 3-NITRO-4-PYRROLIDIN-1-YL-BENZOIC ACID
• CHEMBL235167
• SR-01000575273-1
• 3-nitro-4-(pyrrolidin-1-yl)benzoicacid
• STK035890
• EU-0029288
• G32073
• EN300-00040
• DB-027867
• AB00109082-01
• DTXSID80394878
• MFCD02112810
• AKOS000109235
• CS-0218073
• SCHEMBL2773960
• MKTQASLRSMDHRE-UHFFFAOYSA-N
• Z55982514
• 40832-81-3
• Cambridge id 6497810
• SR-01000575273
• Oprea1_270364
• BS-37530

• MDL： MFCD02112810
• Inchi： InChI=1S/C11H12N2O4/c14-11(15)8-3-4-9(10(7-8)13(16)17)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChIKey： MKTQASLRSMDHRE-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]

Computed Properties

• 精确分子量: 236.08000
• 同位素质量: 236.07970687g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 17
• 可旋转化学键数量: 3
• 复杂度: 309
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1.9
• 拓扑分子极性表面积: 86.4Ų

Experimental Properties

• Melting Point: 251(dec.)
• PSA: 86.36000
• LogP: 2.48140

3-Nitro-4-(pyrrolidin-1-yl)benzoic acid Security Information

• Hazard Statement： Irritant
• Dangerous Mark：
• HazardClass：IRRITANT

3-Nitro-4-(pyrrolidin-1-yl)benzoic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives